
Solid Phase Extraction of Amlodipine from
Plasma: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (R)-Amlodipine-d4

Cat. No.: B15145065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the

extraction of amlodipine from plasma samples using solid phase extraction (SPE). The

methodologies outlined are based on established and validated techniques to ensure reliable

and reproducible results for pharmacokinetic studies, bioequivalence assessment, and other

clinical research applications.

Introduction
Amlodipine is a widely prescribed calcium channel blocker for the treatment of hypertension

and angina. Accurate quantification of amlodipine in plasma is crucial for therapeutic drug

monitoring and pharmacokinetic analysis. Solid phase extraction is a robust and selective

sample preparation technique that effectively removes endogenous interferences from plasma,

leading to cleaner extracts and improved analytical sensitivity. This note details a validated

SPE protocol for the efficient extraction of amlodipine from human plasma prior to analysis by

liquid chromatography-tandem mass spectrometry (LC-MS/MS).
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Several SPE methods have been successfully employed for the extraction of amlodipine from

plasma. Below are detailed protocols for two common approaches: a polymeric reversed-phase

method and a weak cation-exchange method.

Protocol 1: Polymeric Reversed-Phase SPE
This protocol is adapted from a method utilizing a polymeric reversed-phase sorbent, which

offers excellent retention for a broad range of analytes, including amlodipine.[1][2]

Materials:

SPE Cartridge: Strata™-X 33 µm Polymeric Reversed Phase or equivalent[1][2]

Reagents: Methanol (HPLC grade), Water (HPLC grade), Ethanolamine, Formic acid

Equipment: SPE manifold, vortex mixer, centrifuge, nitrogen evaporator

Procedure:

Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol.[1]

Cartridge Equilibration: Equilibrate the cartridge with 1 mL of water.

Sample Pre-treatment:

To 100 µL of plasma sample, add 5 µL of the internal standard working solution.

Add 500 µL of 0.2% v/v ethanolamine in water and vortex to mix.

Sample Loading: Load the pre-treated sample onto the conditioned and equilibrated SPE

cartridge.

Washing:

Wash the cartridge with 1 mL of water to remove polar interferences.

Wash the cartridge with 1 mL of 20% methanol in water to remove non-polar interferences.

Elution: Elute amlodipine from the cartridge with 1 mL of 0.1% formic acid in methanol.
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Dry-down and Reconstitution:

Evaporate the eluate to dryness under a stream of nitrogen at 50°C.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: Weak Cation-Exchange SPE
This protocol utilizes a weak cation-exchange sorbent, which provides high selectivity for basic

compounds like amlodipine. This method can be adapted for on-line SPE-HPLC systems.

Materials:

SPE Cartridge: Monolithic weak cation-exchange (WCX) column or equivalent

Reagents: Methanol (HPLC grade), Water (HPLC grade), appropriate buffer for pH

adjustment

Equipment: SPE manifold or on-line SPE system, vortex mixer, centrifuge

Procedure:

Cartridge Conditioning: Condition the WCX cartridge with an appropriate volume of

methanol.

Cartridge Equilibration: Equilibrate the cartridge with water or a low ionic strength buffer at a

specific pH to ensure the sorbent is in the correct form for cation exchange.

Sample Pre-treatment: Plasma samples may require pH adjustment to ensure amlodipine is

in its cationic form for optimal retention.

Sample Loading: Load the pre-treated plasma sample onto the cartridge.

Washing:

Wash the cartridge with a non-polar solvent (e.g., methanol/water mixture) to remove

proteins and other matrix components.
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A second wash with a buffer at a specific pH can further remove interferences without

eluting the analyte.

Elution: Elute amlodipine by using a solvent mixture that disrupts the ionic interaction, such

as a mobile phase with a higher ionic strength or a different pH.

Analysis: The eluate can be directly injected into the LC-MS/MS system, especially in an on-

line SPE setup.

Data Presentation
The performance of the SPE methods for amlodipine extraction is summarized in the tables

below.

Table 1: Method Validation Parameters for Polymeric Reversed-Phase SPE

Parameter Result Reference

Linearity Range 0.05 - 50 ng/mL

Lower Limit of Quantification

(LLOQ)
0.050 ng/mL

Extraction Recovery (R)-

Amlodipine
94.14%

Extraction Recovery (S)-

Amlodipine
92.23%

Dilution Integrity Recovery (R)-

Amlodipine

94.90% (4-fold), 96.40% (2-

fold)

Dilution Integrity Recovery (S)-

Amlodipine
96.40% (4-fold)

Table 2: Method Validation Parameters for Other SPE Methods
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Parameter Sorbent Type Result Reference

Linearity Range Bond Elut C2 0.5 - 20 ng/mL

Limit of Detection

(LOD)
Bond Elut C2 0.2 ng/mL

Extraction Recovery Bond Elut C2 89%

Linearity Range Monolithic WCX 0.5 - 50.0 ng/mL

Limit of Detection

(LOD)
Monolithic WCX 0.2 ng/mL

Linearity Range Not Specified 0.100 - 9.990 ng/mL

Linearity Range Luna C18 0.302 - 20.725 ng/mL

Limit of Quantification

(LOQ)
Ethyl silica

0.1 ng/mL for each

enantiomer
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Caption: Workflow for Amlodipine Extraction using Polymeric Reversed-Phase SPE.
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Caption: Logical Stages of the Solid Phase Extraction Process for Amlodipine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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